N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-5,6-dimethyl-7-pyridin-2-ylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H19N5/c1-14-15(2)25(17-10-6-7-11-21-17)20-18(14)19(23-13-24-20)22-12-16-8-4-3-5-9-16/h3-11,13H,12H2,1-2H3,(H,22,23,24)
• InChI Key: AEWVSIPEYOOKFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC=NC(=C12)NCC3=CC=CC=C3)C4=CC=CC=N4)C
• Molecular Formula: C20H19N5
• Molecular Weight: 329.4 g/mol

Description

N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a chemical compound that belongs to the pyrrolopyrimidine family. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine exerts its inhibitory activity by binding to the ATP-binding site of kinases, thereby preventing the phosphorylation of downstream targets. This leads to the inhibition of various signaling pathways that are critical for cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-proliferative activity against a wide range of cancer cell lines, including leukemia, lymphoma, and solid tumors. It has also been shown to significantly reduce tumor growth in animal models of cancer. Additionally, this compound has been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is its potent inhibitory activity against several kinases, making it a promising candidate for the development of targeted therapies. However, its low solubility in aqueous solutions and poor pharmacokinetic properties pose significant challenges for its development as a drug candidate.

Future Directions

Several future directions can be pursued to overcome the limitations of N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine. One approach could be to optimize its pharmacokinetic properties by modifying its chemical structure. Another approach could be to develop novel drug delivery systems that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the full spectrum of its biological activities and potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been reported in several studies. One of the most common methods involves the reaction of 7-bromo-5,6-dimethylpyrrolo[2,3-d]pyrimidine-4-amine with 2-pyridineboronic acid in the presence of a palladium catalyst. The resulting intermediate is then treated with benzylamine to yield the final product.

Scientific Research Applications

N-benzyl-5,6-dimethyl-7-(2-pyridinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against several kinases, including JAK2, FLT3, and BTK. These kinases play critical roles in various signaling pathways implicated in cancer and inflammatory diseases, making this compound a promising candidate for the development of targeted therapies.